StrontiumNitrateExtraPureAnhydrous

• CAS No.: 10024-76-9
• Molecular Formula: C8H12F3NO3S
• Synonyms: StrontiumNitrateExtraPureAnhydrous

Description

Significance in Contemporary Chemical Science and Engineering

In the realm of chemical science, Strontium Nitrate (B79036) Extra Pure Anhydrous is a critical component in pyrotechnics, where it imparts a brilliant red color to flames. researchgate.netwikipedia.orgchemiis.com Its role as an oxidizer is also crucial in these applications, contributing to the combustion process. wikipedia.orgsathyabama.ac.in Beyond pyrotechnics, it serves as a valuable precursor in the synthesis of other strontium compounds. In engineering, its applications are diverse, ranging from the production of specialty glass and ceramics to its use in signal flares and marine signals. chemiis.comwinchemgroup.com The compound enhances the thermal stability and strength of glass and ceramic products. chemiis.com

Recent research has highlighted its potential in more advanced applications. For instance, it is being investigated for its role in reducing skin irritation when mixed with glycolic acid. wikipedia.org Furthermore, its anhydrous nature is a key advantage in specific applications, as the absence of water can lead to more stable and predictable reactions. researchgate.net

Research Gaps and Emerging Investigative Frontiers

While the traditional applications of Strontium Nitrate Extra Pure Anhydrous are well-established, current research is focused on exploring its potential in cutting-edge technologies. This has opened up new investigative frontiers, while also highlighting existing research gaps.

A significant area of emerging research is the use of Strontium Nitrate Extra Pure Anhydrous as a precursor for the synthesis of nanoparticles. samaterials.comamericanelements.com Specifically, it is used to create strontium oxide (SrO) nanoparticles through methods like sol-gel synthesis. researchgate.netorientjchem.orgnih.gov These nanoparticles exhibit promising properties for a range of applications. For example, research has shown their potential as anode materials in lithium-ion batteries, demonstrating good capacity retention and cycling stability. researchgate.netlookchem.com Another novel application of these nanoparticles is in the biomedical field, where they have shown antibacterial properties. sathyabama.ac.ininnovareacademics.in

The exploration of strontium-based nanoparticles for bone regeneration and combating antimicrobial resistance is a particularly active frontier. nih.gov Strontium is known for its osteoinductive properties, and nanoparticles offer enhanced bioavailability and controlled release. nih.gov

Despite this progress, research gaps remain. A key challenge is the development of cost-effective and scalable methods for synthesizing these nanoparticles with precise control over their size, morphology, and purity. While lab-scale synthesis has been successful, translating these methods to industrial production is a significant hurdle.

Another emerging area of investigation is the use of strontium nitrate in enhancing the properties of other materials. Studies have shown that a strontium nitrate solution can improve the surface hardness and reduce the porosity of hydrated cement composites, suggesting its potential for rehabilitating aging concrete structures. researchgate.net Its use in creating extremely slow strobe compositions for pyrotechnics is another novel application that has been recently explored. dtic.mil

Further research is needed to fully understand the mechanisms behind these enhancements and to optimize the application processes. The long-term stability and environmental impact of these new applications also require thorough investigation.

The following table summarizes key research findings in emerging applications of Strontium Nitrate Extra Pure Anhydrous:

Research Area	Application	Key Findings
Nanomaterial Synthesis	Precursor for Strontium Oxide (SrO) Nanoparticles	Can be synthesized via sol-gel and green synthesis methods. researchgate.netsathyabama.ac.inorientjchem.orginnovareacademics.in
Energy Storage	Anode material for Lithium-ion batteries	Sr(NO₃)₂ shows good reversible charge capacity and excellent cycling stability. researchgate.netlookchem.com
Biomedical	Antibacterial agent	SrO nanoparticles synthesized from strontium nitrate exhibit antibacterial properties. sathyabama.ac.ininnovareacademics.in
Construction Materials	Concrete surface hardener	Treatment with strontium nitrate solution increases density and abrasion resistance of concrete. researchgate.net
Pyrotechnics	Slow strobe compositions	Can be used to create pyrotechnic strobes with a very slow flash rate. dtic.mil

Advanced Methodologies for Synthesis and Ultra Purification of Strontium Nitrate Extra Pure Anhydrous

Novel Synthetic Routes for Enhanced Purity and Yield

The traditional synthesis of strontium nitrate (B79036) involves the reaction of strontium carbonate with nitric acid. wikipedia.org However, achieving the "extra pure anhydrous" grade requires more advanced and controlled synthetic pathways that maximize both purity and yield.

One of the primary industrial routes starts with the mineral celestite (strontium sulfate (B86663), SrSO₄), the most abundant natural source of strontium. google.com This process involves a two-step conversion:

Metathesis: Celestite is converted to strontium carbonate (SrCO₃) by reacting it with a solution of an alkali metal carbonate, such as sodium carbonate. googleapis.com This method is often preferred for producing a high-quality strontium carbonate intermediate. google.com

Nitration: The resulting strontium carbonate is then carefully reacted with nitric acid to form strontium nitrate. google.comgoogleapis.comgoogle.com

An alternative industrial pathway, the "black ash method," involves the high-temperature reduction of celestite in a rotary kiln to form strontium sulfide. This intermediate is then treated to produce high-purity strontium carbonate, which is subsequently nitrated. google.comgoogleapis.com

More novel approaches focus on multi-step crystallization processes designed to systematically remove impurities. A patented method describes dissolving a strontium compound in an aqueous solution and then adding nitric acid to initiate crystallization. googleapis.com This process is conducted in multiple stages, separating the initial, less pure crystals and then recrystallizing the mother liquor to obtain a high-purity fraction. googleapis.com This counter-intuitive approach, which separates an initial precipitate normally expected to be pure, has proven effective in removing impurities like barium. google.com

Other synthetic reactions include the direct reaction of strontium hydroxide (B78521) with nitric acid or the use of ammonium (B1175870) nitrate with either strontium hydroxide or carbonate. crystalls.info While simpler, these methods require extremely pure starting materials to achieve an extra pure final product.

Synthetic Route	Key Reactants	Description
Metathesis Process	Strontium Sulfate (Celestite), Sodium Carbonate, Nitric Acid	Celestite is converted to strontium carbonate, which is then reacted with nitric acid. A common industrial method for high-yield production. google.comgoogleapis.comgoogle.com
Black Ash Method	Strontium Sulfate (Celestite), Carbon	Celestite is reduced to strontium sulfide, then converted to strontium carbonate before nitration. This method can yield an inherently high-quality product. google.comgoogleapis.com
Multi-Step Crystallization	Strontium Compound, Nitric Acid	A method involving sequential crystallization and separation steps to isolate a high-purity fraction of strontium nitrate, effectively removing impurities. googleapis.comgoogle.com
Direct Reaction	Strontium Hydroxide or Carbonate, Nitric Acid	A straightforward acid-base reaction. Purity of the final product is highly dependent on the purity of the initial strontium compound. wikipedia.orgcrystalls.info

Controlled Crystallization and Particle Morphology Engineering

The physical characteristics of strontium nitrate powder, such as particle size and crystal shape (morphology), are critical for its performance, particularly in applications like pyrotechnics. googleapis.com Controlled crystallization is the primary method for engineering these properties.

Anhydrous strontium nitrate is typically obtained through evaporative crystallization from a solution at temperatures between 60°C and 90°C. google.comgoogleapis.com The temperature control is crucial, as crystallization from aqueous solutions below this range, particularly below 80°C, can yield the tetrahydrate form (Sr(NO₃)₂·4H₂O). crystalls.info The anhydrous salt is then produced by drying the crystals at temperatures above 100°C. googleapis.com

Advanced techniques for particle engineering offer even greater control. A "spraying-in non-solvent" process has been developed to fabricate strontium nitrate nanoparticles. kisti.re.kr In this method, an aqueous solution of strontium nitrate is sprayed into a non-solvent (like methanol), causing rapid precipitation. By optimizing parameters such as solution concentration, non-solvent type, and temperature through a Taguchi robust design approach, the particle size can be precisely controlled. kisti.re.kr This level of engineering is essential for creating materials with specific surface areas and reactivity.

The cooling rate during crystallization also plays a significant role. One patented process involves heating the nitric acid-strontium solution to 80°C and then cooling it to room temperature to precipitate the crystals, a method that influences the separation of impurities. googleapis.comgoogle.com

Quantitative Impurity Profiling and Advanced Purification Techniques

Achieving extra-pure status requires rigorous impurity profiling and sophisticated purification methods to remove contaminants, which often include other alkaline earth metals like barium (Ba) and calcium (Ca), as well as sodium (Na) and heavy metals. google.com

Quantitative Impurity Profiling: The level of purity is assessed using sensitive analytical techniques. Methods such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) are used to detect heavy metals at parts-per-million (ppm) levels. thermofisher.comsigmaaldrich.com Specifications for ACS reagent grade strontium nitrate, for example, set maximum limits for various impurities, demonstrating the importance of quantitative analysis. thermofisher.comsigmaaldrich.com

Advanced Purification Techniques: Several advanced methods are employed to reduce impurities to acceptable levels.

Fractional Recrystallization: This is a cornerstone of purification. By carefully controlling the conditions (temperature, pH, concentration), strontium nitrate can be selectively precipitated while impurities remain dissolved in the mother liquor. google.com A highly effective technique involves adding nitric acid to lower the pH significantly, which alters the relative solubilities and allows for the removal of impurities that are otherwise difficult to separate. google.com The table below shows the effectiveness of such a recrystallization process. google.com

Impurity	Concentration in Starting Material	Concentration in Recrystallized Product
Calcium (Ca)	270 ppm	4 ppm
Sodium (Na)	95 ppm	3 ppm
Potassium (K)	12 ppm	< 1 ppm
Iron (Fe)	1 ppm	< 0.1 ppm
Nickel (Ni)	1 ppm	< 0.1 ppm
Uranium (U)	0.1 ppb	< 0.03 ppb
Thorium (Th)	0.1 ppb	< 0.03 ppb

Solvent Extraction: For removing specific, challenging impurities, liquid-liquid extraction is used. For instance, a synergistic mixture of carbamoyl (B1232498) methyl phosphine (B1218219) oxide (CMPO) and tributyl phosphate (B84403) (TBP) has been shown to be highly effective at removing alpha-emitting radionuclide impurities from strontium nitrate solutions. researchgate.net This process can be enhanced by using a hollow fibre membrane contactor (HFMC), which improves the efficiency of extraction. researchgate.net

Precipitation: While older methods used chemicals like chromic acid to precipitate barium, this introduced chromium contamination. google.com Modern methods avoid this by manipulating the solution's pH with nitric acid to selectively precipitate impurities without adding new ones. google.com The separation of strontium from calcium can be optimized by controlling the nitric acid concentration, with a 70-75% concentration providing the best separation. cefas.co.uk

Process Optimization and Scale-Up Considerations for High-Purity Material Production

Transitioning from a laboratory-scale synthesis to industrial production of high-purity strontium nitrate requires careful process optimization and scale-up engineering. The industrial process, often starting from celestite ore, must be efficient, cost-effective, and consistent. google.comgoogle.com

Process Optimization: Key parameters are continuously monitored and controlled to maintain product quality:

Temperature and pH Control: The reaction of strontium carbonate with nitric acid is typically performed at elevated temperatures (40°C to 90°C) to ensure the reaction goes to completion. google.comgoogle.com Subsequently, the pH may be adjusted to between 3 and 4 to prepare the solution for crystallization. google.comgoogle.com

Mother Liquor Management: In a continuous crystallization process, impurities can accumulate in the mother liquor. To prevent these impurities from co-precipitating and contaminating the final product, a portion of the mother liquor is continuously removed or "purged." googleapis.com The purge rate is a critical optimization parameter, often set as a percentage of the input solution feed to maintain a stable impurity concentration in the crystallizer. google.comgoogleapis.com

Filtration and Washing: After crystallization, the crude strontium nitrate solution is clarified by filtration, often with the use of a filter aid, to remove any insoluble matter before the final crystallization step. google.comgoogle.com The resulting crystals are then washed to remove any adhering mother liquor. google.comgoogleapis.com

Scale-Up Considerations: Scaling up the process involves moving from laboratory glassware to large industrial reactors and crystallizers. This requires addressing challenges related to heat and mass transfer, mixing efficiency, and materials handling. The choice between batch and continuous operation is a key consideration. googleapis.com Continuous processes are often more efficient for large-scale production but require more complex control systems, especially for managing the mother liquor composition to ensure consistent product purity. googleapis.com The design of industrial crystallizers must ensure uniform crystal growth and prevent agglomeration to meet specifications for particle size and morphology.

Elucidation of Solid State Structure and Polymorphism in Strontium Nitrate Extra Pure Anhydrous

X-ray Diffraction and Neutron Diffraction Studies for Crystal Structure Refinement

The precise atomic arrangement in anhydrous strontium nitrate (B79036) has been determined through high-resolution X-ray diffraction (XRD) and neutron diffraction techniques. These studies are fundamental for refining the crystal structure, including lattice parameters and atomic positions.

Anhydrous strontium nitrate crystallizes in a cubic system, which is a common structural motif for alkaline earth nitrates. materialsproject.org The specific space group identified for Sr(NO₃)₂ is Pa-3 (space group number 205). materialsproject.orgnih.gov This structure is isomorphous with barium nitrate (Ba(NO₃)₂) and lead nitrate (Pb(NO₃)₂). In this arrangement, the strontium (Sr²⁺) cation is coordinated to twelve oxygen atoms from neighboring nitrate ions, forming a distorted SrO₁₂ cuboctahedron. materialsproject.org The nitrate (NO₃⁻) ions are planar, with the nitrogen atom bonded to three equivalent oxygen atoms in a trigonal planar geometry. materialsproject.org

Diffraction studies provide precise measurements of the unit cell dimensions. While values vary slightly depending on the experimental conditions (e.g., temperature), they are generally in close agreement. A study at 173 K (-100 °C) reported a lattice constant 'a' of 7.8220 Å. nih.gov Other investigations at ambient temperatures have reported similar values, establishing a well-defined structural framework for the compound. Neutron diffraction studies have complemented X-ray data, offering advantages in accurately locating the positions of the lighter oxygen and nitrogen atoms due to neutron scattering's sensitivity to atomic nuclei. wikipedia.org

Click to view interactive data

This table summarizes the crystallographic data for Strontium Nitrate Extra Pure Anhydrous obtained from diffraction studies.

Parameter	Value	Source
Crystal System	Cubic
Space Group	Pa-3 (No. 205)	materialsproject.orgnih.gov
Lattice Parameter (a) at 173 K	7.8220 Å	nih.gov
Lattice Parameter (a) at 293 K (20 °C)	7.7798 Å (mean value)
Formula Units (Z)	4	wikipedia.org
Sr-O Bond Lengths	6 shorter (2.71 Å), 6 longer (2.82 Å)	materialsproject.org
N-O Bond Length	1.26 Å	materialsproject.org

Spectroscopic Probes for Lattice Dynamics and Vibrational Modes

Spectroscopic techniques, particularly Infrared (IR) and Raman spectroscopy, are powerful tools for investigating the lattice dynamics of crystalline solids. For strontium nitrate, these methods probe the vibrational modes of the nitrate ions and the strontium-oxygen polyhedra, providing insights into bonding and local symmetry.

The vibrational spectrum of Sr(NO₃)₂ is dominated by the internal modes of the nitrate ion. The free nitrate ion (D₃h symmetry) has four fundamental vibrational modes, but in the crystalline environment of the Pa-3 space group, site symmetry effects and inter-ionic coupling can cause these modes to split or become active in ways not seen in the isolated ion.

Key vibrational bands observed in spectroscopic studies of anhydrous strontium nitrate include:

N-O Symmetric Stretch (ν₁): This mode, which is typically Raman active, appears prominently around 1045-1049 cm⁻¹.

Out-of-Plane Bend (ν₂): This IR-active mode is found in the region of 810-815 cm⁻¹.

N-O Asymmetric Stretch (ν₃): This degenerate mode is IR active and is observed as a strong, broad band in the 1340-1440 cm⁻¹ region. The solid-state environment can lift the degeneracy of this mode.

In-Plane Bend (ν₄): This degenerate mode is both IR and Raman active and appears around 735 cm⁻¹.

Factor group analysis, a more rigorous approach than simple site-group analysis, has been used to interpret the spectra of isomorphous nitrates like Sr(NO₃)₂, accounting for the coupling between the vibrations of the multiple nitrate ions within the unit cell.

Click to view interactive data

This table presents a summary of the principal vibrational modes for Strontium Nitrate Extra Pure Anhydrous.

Vibrational Mode	Assignment	Typical Wavenumber (cm⁻¹)	Spectroscopic Activity
ν₁	Symmetric N-O Stretch	~1047	Raman
ν₂	Out-of-Plane Bend	~813	IR
ν₃	Asymmetric N-O Stretch	~1348 - 1434	IR
ν₄	In-Plane O-N-O Bend	~735	IR, Raman

Investigations into Anhydrous Crystal Stability and Phase Transitions

The stability of the anhydrous crystal form of strontium nitrate is a critical parameter for its storage and application, particularly in pyrotechnics where it serves as an oxidizer and red colorant. Investigations into its behavior under varying temperatures show that the anhydrous cubic phase is stable over a wide range.

Strontium nitrate extra pure anhydrous is a white, crystalline solid that is stable under ambient conditions. sciencemadness.org Thermal analysis studies show that it melts at approximately 570 °C. wikipedia.orgchemicalbook.com Above this temperature, or by some accounts starting as low as 500-545 °C, it begins to undergo thermal decomposition. nih.gov The decomposition reaction is:

Sr(NO₃)₂(s) → SrO(s) + 2NO₂(g) + O₂(g)

This process yields solid strontium oxide and releases gaseous nitrogen dioxide and oxygen. sciencemadness.org Unlike its tetrahydrate form, which loses its water of crystallization above 100 °C, the anhydrous form does not exhibit any solid-state phase transitions prior to melting and decomposition under atmospheric pressure. chemicalbook.com Its stability makes it a reliable component in applications requiring a consistent crystalline structure up to high temperatures.

Computational Crystallography and Density Functional Theory (DFT) for Structural Prediction

Computational chemistry provides powerful tools for predicting and understanding the properties of crystalline materials. Methods like computational crystallography and Density Functional Theory (DFT) can be used to model the solid-state structure, predict lattice parameters, and calculate properties that are comparable to experimental findings.

While the crystal structure of strontium nitrate is well-established experimentally, computational methods serve to validate these findings and to explore properties that are difficult to measure. DFT calculations, for instance, can optimize the geometry of the Sr(NO₃)₂ unit cell, predicting lattice constants and bond lengths that are typically in good agreement with diffraction data. These calculations work by solving the quantum mechanical equations that describe the electronic structure of the material, from which the total energy and forces on the atoms can be determined.

Furthermore, molecular dynamics (MD) simulations, which use classical force fields often derived from or validated by DFT calculations, have been employed to study the behavior of strontium nitrate in complex environments. For example, MD simulations using the LAMMPS package have been conducted to investigate the adsorption behavior of Sr²⁺ ions from an aqueous strontium nitrate solution onto the surfaces of clay minerals. Such studies are crucial for environmental science and the management of radioactive waste, as they help predict the fate of strontium isotopes in geological systems. These computational approaches provide a molecular-level understanding that complements experimental data on the bulk material.

Kinetic and Mechanistic Investigations of Strontium Nitrate Extra Pure Anhydrous Reactivity

Thermal Decomposition Pathways and Reaction Intermediates

The thermal decomposition of anhydrous strontium nitrate (B79036) has been shown to be a direct, single-step process. Current time information in Magadi, KE.researchgate.netasianpubs.org When heated above its decomposition temperature, which starts at approximately 570°C, it breaks down to form strontium oxide, nitrogen dioxide, and oxygen gas. wikipedia.orgsciencemadness.orgnih.gov

Kinetic studies using thermogravimetry (TG) and differential thermogravimetry (DTG) have demonstrated that this decomposition occurs in one primary stage. researchgate.netasianpubs.org Unlike some other nitrates, there is no evidence for the formation of a stable strontium nitrite (B80452) (Sr(NO₂)₂) intermediate during the decomposition process in a nitrogen atmosphere. Current time information in Magadi, KE.researchgate.netasianpubs.org The process involves the evolution of nitrogen oxides, which are toxic fumes. nih.gov The anhydrous material is stable up to around 500°C, after which decomposition begins. nih.gov

Solid-State Reaction Mechanisms with Other Inorganic Precursors

Anhydrous strontium nitrate serves as a crucial precursor in various solid-state reactions, primarily acting as an oxidizing agent and a source of strontium oxide. These reactions are thermally activated and result in the formation of complex inorganic materials.

A notable application is in the synthesis of perovskite-type oxides. For instance, strontium nitrate is combined with other inorganic nitrate precursors, such as lanthanum nitrate and cobalt nitrate, in solution combustion synthesis to produce materials like La₁₋ₓSrₓCoO₃. crystalls.info In this method, the nitrates decompose and react in a rapid, exothermic process to form the complex oxide product.

In the field of pyrotechnics, strontium nitrate is mixed with a powdered flammable material, such as aluminum. The solid-state reaction is highly energetic and proceeds as follows: Sr(NO₃)₂ + 2Al → Al₂O₃ + SrO + N₂ sciencemadness.org

Discussions in scientific forums also consider the solid-state reaction of strontium nitrate with a reducing metal like magnesium to produce strontium metal. sciencemadness.org Such a reaction would need to be stoichiometric and conducted under inert conditions to prevent the formation of magnesium nitride from the evolved nitrogen. sciencemadness.org The reaction with strontium carbonate and nitric acid is a common method for its preparation. wikipedia.orgassignmentpoint.com

Photochemical and Radiolytic Transformation Mechanisms in Abiotic Systems

The transformation of strontium nitrate can be induced by high-energy inputs other than heat, such as gamma radiation (radiolysis) and potentially UV light (photolysis), in abiotic systems.

Radiolytic Transformation: The study of γ-irradiated strontium nitrate reveals significant changes in its decomposition behavior. Gamma irradiation leads to the formation of nitrite ions (NO₂⁻) and other radical species within the crystal lattice. The presence of these irradiation-induced defects can catalyze the subsequent thermal decomposition. researchgate.net Studies have shown that irradiation enhances the decomposition rate, shortens the induction period for thermal breakdown, and lowers the activation energy for the acceleratory stage of the reaction. It has been proposed that the NO₂ formed during irradiation acts as a catalyst for the decomposition process. researchgate.net The annealing kinetics of the nitrite produced during γ-irradiation have been analyzed, indicating a complex process involving both first and second-order mechanisms.

Photochemical Transformation: While specific studies on the photochemistry of solid strontium nitrate are limited, the behavior of the nitrate ion (NO₃⁻) under UV irradiation is well-documented in aqueous systems. UV irradiation of nitrate can produce highly reactive species, including hydroxyl radicals (•OH) and reactive nitrogen species. rsc.org This process is influenced by factors such as the presence of other compounds and the wavelength of the UV light. rsc.org Although this occurs in solution, it demonstrates the potential for photochemical reactivity of the nitrate functional group, which could be relevant in solid-state systems under specific conditions.

Reaction Kinetics Modeling and Simulation

The kinetics of the non-isothermal thermal decomposition of strontium nitrate have been extensively studied using thermogravimetric analysis (TGA). researchgate.netasianpubs.org By subjecting the sample to different constant heating rates, researchers can apply various kinetic models to determine the reaction's kinetic parameters.

Both model-fitting and model-free (isoconversional) methods are employed for kinetic analysis. researchgate.netasianpubs.org Isoconversional methods, such as the Flynn-Wall-Ozawa (FWO), Kissinger-Akahira-Sunose (KAS), and Friedman (FR) methods, are powerful tools as they can determine the activation energy (Ea) as a function of the conversion degree without assuming a specific reaction model. researchgate.net Studies have shown that the thermal decomposition of strontium nitrate occurs via a diffusion-controlled mechanism, best described by the D4 diffusion model. researchgate.netasianpubs.org

The apparent activation energies calculated using different isoconversional methods show good agreement, lending confidence to the results.

Table 1: Apparent Activation Energies for the Thermal Decomposition of Strontium Nitrate

Kinetic Method	Average Apparent Activation Energy (kJ/mol)	Reference
Straink	344.37	researchgate.netasianpubs.org
Flynn-Wall-Ozawa (FWO)	341.39	researchgate.netasianpubs.org
Kissinger-Akahira-Sunose (KAS)	344.05	researchgate.netasianpubs.org
Friedman (FR)	362.62	researchgate.netasianpubs.org
Invariant Kinetic Parameter	344.83	researchgate.netasianpubs.org

These kinetic models and simulations are essential for predicting the thermal stability and decomposition behavior of strontium nitrate under various conditions, which is critical for its safe handling and effective use.

Advanced Material Science Applications Utilizing Strontium Nitrate Extra Pure Anhydrous As a Precursor

Synthesis of Advanced Ceramic Materials and Composites

Extra Pure Anhydrous Strontium Nitrate (B79036) is a fundamental building block in the synthesis of advanced ceramic materials, most notably strontium-based perovskites and high-purity strontium oxide (SrO). The sol-gel method is a prominent technique where strontium nitrate is a key ingredient. researchgate.net In this process, a solution of strontium nitrate is hydrolyzed to form a "sol" of strontium hydroxide (B78521), which then undergoes a polycondensation reaction to form a gel. Subsequent drying and calcination of this gel at controlled temperatures yield highly pure, nanostructured strontium oxide powders.

The purity of the strontium nitrate precursor is directly correlated to the purity of the final ceramic product. Impurities can introduce defects into the crystal lattice, negatively impacting the material's mechanical, thermal, and electrical properties. Green synthesis methods, utilizing plant extracts in conjunction with strontium nitrate, have also been developed to produce strontium oxide nanoparticles, highlighting an environmentally conscious approach to ceramic synthesis. sathyabama.ac.in These resulting SrO nanoparticles are crucial for applications in electronics and as components in specialized glass and composite materials. sathyabama.ac.in

Table 1: Synthesis of Strontium Oxide Nanoparticles from Strontium Nitrate

Synthesis Method	Precursors Used	Resulting Material	Key Finding	Source
Sol-Gel	Strontium Nitrate, Sodium Hydroxide	Crystalline Strontium Oxide (SrO) Nanoparticles	The crystalline size of nanoparticles was calculated to be around 80 nm. The morphology changes from pseudo-spherical to cylindrical with increasing calcination temperature.	researchgate.net

Fabrication of Functional Thin Films and Nanostructures

The fabrication of functional nanostructures and thin films relies on precursors that offer precision and control at the atomic level. Strontium Nitrate Extra Pure Anhydrous is utilized in chemical processes to create such materials. mdpi.com Research has demonstrated the synthesis of strontium oxide nanoparticles through methods like sol-gel, where strontium nitrate is the strontium source. researchgate.netsathyabama.ac.in These nanoparticles exhibit unique properties due to their high surface-area-to-volume ratio and are investigated for use in devices like sensors and batteries. researchgate.net

Furthermore, processes have been developed to fabricate strontium nitrate nanoparticles directly. researchgate.net Techniques such as the spraying-in-non-solvent method allow for the production of size-controlled strontium nitrate nanoparticles. researchgate.net The extra pure anhydrous form is essential in these processes to prevent the incorporation of unwanted ions or water molecules into the nanostructure, which could alter its physical and chemical properties. The ability to create uniform, high-purity nanoparticles and thin films is foundational for advancements in nanoelectronics and optoelectronics. mdpi.com

Development of Specialized Catalytic Systems

In the field of catalysis, the composition and surface characteristics of a catalyst are critical to its activity and selectivity. Strontium oxide nanoparticles, synthesized from extra pure anhydrous strontium nitrate, have shown promise as effective catalysts. sathyabama.ac.in The high purity of the precursor ensures that the resulting strontium oxide is free from contaminants that could poison the catalyst or lead to undesirable side reactions.

Research has specifically highlighted the catalytic activity of strontium oxide nanoparticles in the one-pot synthesis of complex organic molecules like pyran derivatives. sathyabama.ac.in The nanoparticles, with their high surface area and specific active sites, facilitate the chemical transformation with high efficiency. The development of such catalytic systems is significant for the pharmaceutical and fine chemical industries, where efficient and clean synthesis methods are in high demand. The role of strontium nitrate as a precursor is to provide the high-purity strontium source needed to create these specialized, catalytically active nanostructures. sathyabama.ac.in

Role in Advanced Pyrotechnic Chemistry for Scientific Studies of Combustion

Strontium nitrate is well-known as a potent oxidizer and a red-coloring agent in pyrotechnics. thermofisher.comwikipedia.org In the context of advanced scientific studies, the extra pure anhydrous form is indispensable for obtaining reproducible and quantifiable data on combustion phenomena. It is a key component in binary pyrotechnic systems, such as magnesium-strontium nitrate mixtures, which are used to study combustion characteristics like burning rates, light output, and thermal behavior under various conditions. taylorandfrancis.comresearchgate.net

Scientific investigations into these systems measure key parameters to understand the fundamental chemical reactions occurring during combustion. researchgate.net The anhydrous quality of the strontium nitrate is crucial because the presence of water can alter the combustion temperature and reaction kinetics, making the results unreliable. taylorandfrancis.com High purity ensures that the observed color and energy output are solely attributable to the intended strontium-based reactions, without interference from other metallic ions. These studies are vital for developing safer and more efficient pyrotechnic compositions for military and civilian applications, including signal flares and decoys. taylorandfrancis.comresearchgate.net

Table 2: Combustion Characteristics of a Magnesium/Strontium Nitrate Pyrotechnic Mixture

Parameter	Finding	Significance	Source
Reaction Enthalpy	4.24 kJ/g at low pressure	Indicates a high degree of reaction, superior to comparable sodium nitrate mixtures under the same conditions.	researchgate.net
Burning Rate	2.02 mm/s (at 58/15 Sr(NO₃)₂/Mg ratio)	A key performance metric for the design of pyrotechnic devices requiring stable and predictable combustion.	researchgate.net
Color Purity	89%	Demonstrates the effectiveness of strontium nitrate in producing a distinct red color for signaling applications.	researchgate.net

Precursor Chemistry for Optical Materials and Displays

The vibrant red emission produced by strontium ions upon heating is a fundamental principle exploited in optical materials. wikipedia.org Strontium Nitrate Extra Pure Anhydrous serves as a high-purity precursor for doping or creating materials with specific optical properties. When used to synthesize phosphors or to incorporate into specialized glass matrices, the absence of impurities is critical to achieving the desired luminescence and color purity. Contaminants can act as quenching centers or introduce unwanted emission bands, degrading the optical performance.

The decomposition of strontium nitrate yields strontium oxide, a material used in the formulation of specialty glasses. sathyabama.ac.in The properties of these optical glasses, such as refractive index and transmission spectrum, are highly dependent on the purity of the constituent materials. By starting with extra pure anhydrous strontium nitrate, manufacturers can ensure the production of high-quality optical components with consistent and predictable performance, which is a prerequisite for modern display and lighting technologies.

Contributions to Research on Nuclear and Radiochemistry

In nuclear science and radiochemistry, the chemical purity and isotopic composition of materials are of utmost importance. While stable strontium is used, its radioactive isotope, Strontium-90, is a significant fission product. Research in areas such as nuclear waste remediation, environmental monitoring, and medical applications requires the use of well-characterized, non-radioactive strontium compounds as standards or as components in experimental setups.

Extra Pure Anhydrous Strontium Nitrate provides a source of strontium with a precisely known chemical state and free from interfering metallic or organic impurities. This is crucial for calibrating sensitive detection equipment or for studies investigating the chemical behavior of strontium, where trace contaminants could lead to erroneous results. Furthermore, in electrophysiology research, the strontium ion (Sr²⁺) is used as a stand-in for the calcium ion (Ca²⁺) due to their similar ionic radii, allowing for the study of ion channels and neurotransmitter release. wikipedia.org The use of a high-purity strontium salt in such biological experiments is essential to avoid unintended physiological effects from contaminants. wikipedia.org

Table of Chemical Compounds

Compound Name	Chemical Formula
Strontium Nitrate	Sr(NO₃)₂
Strontium Oxide	SrO
Sodium Hydroxide	NaOH
Nitric Acid	HNO₃
Magnesium	Mg
Potassium Perchlorate	KClO₄
Strontium Carbonate	SrCO₃
Calcium Ion	Ca²⁺
Strontium Ion	Sr²⁺

Computational Chemistry and Theoretical Modeling of Strontium Nitrate Extra Pure Anhydrous

Electronic Structure Calculations and Bonding Analysis

The chemical bonding in strontium nitrate (B79036), Sr(NO₃)₂, is a combination of ionic and covalent interactions. An ionic bond exists between the strontium cation (Sr²⁺) and the nitrate polyatomic anions (NO₃⁻). Within the nitrate ion, the nitrogen and oxygen atoms are linked by covalent bonds.

Detailed analysis of the electronic structure and bonding characteristics can be achieved through first-principles quantum mechanical calculations, particularly using Density Functional Theory (DFT). DFT is a computational method used to investigate the electronic structure of many-body systems. While comprehensive DFT studies detailing the full electronic band structure and density of states (DOS) for anhydrous strontium nitrate are not extensively available in publicly accessible literature, the methodology has been applied to understand related phenomena. For instance, DFT has been employed to investigate the selective separation of strontium ions, demonstrating its utility in modeling the interactions of strontium nitrate at a quantum level. researchgate.net Such calculations can elucidate the nature of the orbitals involved in bonding and provide quantitative measures of charge distribution and bond strength. A study using Avogadro software determined the bond length in strontium nitrate to be 1.065 angstroms and calculated an effective charge of 0.194 nanometers. asianpubs.org

Molecular Dynamics Simulations of Solid-State Behavior and Interfacial Phenomena

Molecular Dynamics (MD) simulations are a powerful computational technique used to study the physical movements of atoms and molecules over time. These simulations have been instrumental in understanding both the solid-state behavior of anhydrous strontium nitrate and its interactions at interfaces.

In the solid state, MD simulations can model the crystalline structure and its dynamic properties. For anhydrous strontium nitrate, which has a cubic crystal structure, simulations can provide insights into lattice vibrations, thermal expansion, and phase transitions at high pressures and temperatures.

MD simulations have been extensively used to investigate the behavior of strontium nitrate at various interfaces. For example, the adsorption of strontium nitrate solution on the crystal surfaces of manganese monoxide (MnO) has been studied using the COMPASS (Condensed-phase Optimized Molecular Potentials for Atomistic Simulation Studies) force field. mdpi.com These simulations reveal that Sr²⁺ ions exhibit different adsorption mechanisms on various MnO crystal surfaces, forming inner-sphere complexes on the (111) surface and outer-sphere complexes on the (100) and (110) surfaces. mdpi.com The simulations are typically run in a canonical ensemble (NVT), maintaining a constant number of particles, volume, and temperature, with temperature controlled by a thermostat like the Nosé-Hoover thermostat. mdpi.com

Another area of investigation involves the interaction of aqueous strontium nitrate with clay minerals like kaolinite (B1170537), which is crucial for understanding the fate of strontium in geological environments. Furthermore, MD simulations have been employed to explore the extraction of strontium nitrate from aqueous solutions into ionic liquids using crown ethers, shedding light on the complex interfacial partitioning and transport mechanisms.

Table 1: Simulation Parameters for Molecular Dynamics of Strontium Nitrate Adsorption on MnO Surfaces

Parameter	Value/Method	Reference
Force Field	COMPASS	mdpi.com
Ensemble	NVT (Canonical)	mdpi.com
Temperature	300 K	mdpi.com
Thermostat	Nosé-Hoover	mdpi.com
Time Step	1 fs	mdpi.com
Equilibration Time	6000 ps	mdpi.com
Data Analysis Time	Final 2000 ps	mdpi.com
Boundary Conditions	Periodic in three dimensions	mdpi.com

Quantum Chemical Approaches to Reaction Pathways

Quantum chemical methods are essential for elucidating the mechanisms of chemical reactions, such as the thermal decomposition of strontium nitrate. The thermal decomposition of anhydrous strontium nitrate has been studied experimentally using thermogravimetry, and kinetic analysis has been performed using various model-fitting and model-free methods. asianpubs.orgresearchgate.net These studies indicate that the decomposition of Sr(NO₃)₂ occurs in a single stage, without the formation of an intermediate nitrite (B80452), to yield strontium oxide, nitrogen dioxide, and oxygen. asianpubs.orgresearchgate.net

Kinetic studies have determined the activation energy for this process. Different computational methods have yielded slightly different values, as summarized in the table below.

Table 2: Activation Energies for the Thermal Decomposition of Strontium Nitrate

Method	Apparent Activation Energy (kJ/mol)	Reference
Straink	344.37	asianpubs.orgresearchgate.net
Flynn-Wall-Ozawa	341.39	asianpubs.orgresearchgate.net
KAS (Kissinger-Akahira-Sunose)	344.05	asianpubs.orgresearchgate.net
Friedman	362.62	asianpubs.orgresearchgate.net
Invariant Kinetic Parameter	344.83	asianpubs.orgresearchgate.net

To gain a more fundamental understanding of the reaction pathway, ab initio molecular dynamics (AIMD) simulations can be employed. mdpi.com AIMD combines molecular dynamics with electronic structure calculations, allowing for the modeling of bond-breaking and bond-forming events without pre-defined potentials. researchgate.net While specific AIMD studies on strontium nitrate decomposition are not readily found, this approach has been successfully used to investigate the thermal decomposition of other solid-phase energetic materials, revealing complex reaction networks and identifying key intermediates and transition states. researchgate.net Such a study on strontium nitrate would provide a detailed, atomistic view of the decomposition mechanism, complementing the macroscopic kinetic data.

Thermodynamic and Kinetic Modeling of Solution Chemistry

The behavior of strontium nitrate in aqueous solutions can be effectively modeled to predict its thermodynamic properties and the kinetics of phase transitions like dissolution and crystallization.

Thermodynamic Modeling

For concentrated electrolyte solutions, where simple models like Debye-Hückel theory fail, the Pitzer model provides a rigorous framework for calculating thermodynamic properties such as activity coefficients and osmotic coefficients. mdpi.com The Pitzer equations are semi-empirical and account for specific ion-ion interactions. Pitzer parameters for many single salts, including nitrates, have been determined from experimental data and are crucial for accurately modeling the behavior of strontium nitrate in aqueous solutions up to high concentrations. researchgate.netacs.org These models are essential for predicting solubility and phase equilibria in complex multicomponent systems containing strontium nitrate.

Kinetic Modeling

The kinetics of dissolution and crystallization of strontium nitrate from aqueous solutions are critical in various industrial applications. The dissolution of strontium nitrate in water is an endothermic process where the ionic lattice breaks down and the Sr²⁺ and NO₃⁻ ions become hydrated. crystalls.infoyoutube.com

The kinetics of crystallization from supersaturated solutions can be described by various models that account for nucleation and crystal growth. For many salts, including similar nitrates, the crystal growth rate can be described by a first-order equation with respect to the supersaturation of the solution. scirp.org The process can be influenced by factors such as transport control at high supersaturations and the integration of ions into the crystal lattice at lower supersaturations. researchgate.net Kinetic models like the pseudo-second-order model have also been used to describe the sorption kinetics of strontium ions from aqueous solutions. nih.gov

Table 3: Kinetic Models for Solid-Liquid Phase Transitions

Kinetic Model	Applicability	Key Parameters
Pseudo-First-Order	Sorption kinetics	Rate constant (k₁)
Pseudo-Second-Order	Sorption and crystallization kinetics	Rate constant (k₂)
Intra-particle Diffusion Model	Diffusion-controlled processes	Intra-particle diffusion rate constant (kᵢd)
Elovich Model	Chemisorption on heterogeneous surfaces	Initial sorption rate (α), desorption constant (β)

Environmental Chemistry of Strontium Nitrate Extra Pure Anhydrous: Abiotic Transformation

Fate and Transport Mechanisms in Terrestrial and Aquatic Systems

The transport of strontium nitrate (B79036) in the environment is largely governed by the movement of water due to its high solubility. americanelements.com Once dissolved, the strontium and nitrate ions can be transported over significant distances in surface water and groundwater.

In Terrestrial Systems: In soil environments, the fate of the dissociated Sr²⁺ ion is primarily controlled by sorption processes. It can be adsorbed by clay minerals, iron oxides and hydroxides, and organic matter. naturalspublishing.com The mobility of strontium in soil is generally moderate and is influenced by several factors:

Soil Type and Composition: Soils with higher clay content and organic matter tend to exhibit greater retention of strontium. nih.gov For instance, distribution coefficients (Kd) for strontium have been observed to range from 15 to 130 L/kg in various soils. naturalspublishing.com

pH: Strontium sorption generally increases with higher pH. As pH increases, the surface charge of soil minerals like iron oxyhydroxides becomes more negative, enhancing the attraction for the positively charged Sr²⁺ ion. nih.govacs.org

Presence of Other Cations: Due to its chemical similarity to calcium, Sr²⁺ competes for the same exchange sites on soil particles. naturalspublishing.com High concentrations of calcium can reduce strontium sorption and increase its mobility.

Organic Matter: Strontium can form complexes with dissolved organic matter (DOM), which can either enhance or inhibit its mobility depending on the nature of the DOM and other geochemical conditions. nih.govmdpi.com

The nitrate ion (NO₃⁻) is generally highly mobile in soils and is prone to leaching into groundwater due to its negative charge, which causes it to be repelled by negatively charged soil colloids. Its transport is closely linked to water movement through the soil profile. usgs.govresearchgate.net

In Aquatic Systems: In aquatic environments, strontium nitrate can persist indefinitely, as it is highly soluble and stable in water. nj.gov The primary transport mechanism is advection and dispersion with water currents. The concentration of strontium and nitrate can be diluted through mixing with larger water bodies. In aquatic systems, Sr²⁺ can be adsorbed onto suspended sediments and bed materials, with the extent of sorption influenced by pH and water chemistry. osti.gov In calcareous waters, strontium may co-precipitate with calcium carbonate, forming strontianite (SrCO₃), which reduces its concentration in the water column. naturalspublishing.com

The nitrate component's fate in aquatic systems is largely driven by biological processes like denitrification, especially in low-oxygen zones at the sediment-water interface, which converts nitrate to nitrogen gas. usgs.gov The residence time of water in these zones is a critical factor controlling the extent of nitrate removal. usgs.gov

Abiotic Degradation Pathways and Byproduct Formation

As an elemental ion, strontium (Sr²⁺) does not undergo degradation. However, strontium nitrate as a compound can decompose under specific conditions, and the nitrate ion can be transformed through abiotic processes.

Thermal Decomposition: Strontium nitrate is stable at ambient temperatures but decomposes when heated. The anhydrous form begins to decompose at approximately 570°C. wikipedia.orgchemicalbook.com This thermal decomposition is an abiotic process that yields strontium oxide (SrO) and toxic nitrogen oxides (NOx). nih.gov

Sr(NO₃)₂(s) → SrO(s) + 2NO₂(g) + ½O₂(g)

Kinetic studies have shown this decomposition occurs in a single stage without the formation of an intermediate strontium nitrite (B80452). asianpubs.org

Aqueous Dissociation: In the environment, the primary abiotic transformation is its rapid dissociation in water into its constituent ions, as previously mentioned.

Sr(NO₃)₂(s) + H₂O(l) → Sr²⁺(aq) + 2NO₃⁻(aq)

This is not a degradation process in the sense of breaking down into simpler, non-toxic compounds, but rather a change in its physical state that makes the ions available for transport and interaction.

Nitrate Transformation: While denitrification is primarily a biological process, the nitrate ion itself is chemically stable in most oxygenated surface and groundwaters. Abiotic reduction of nitrate is generally slow under typical environmental conditions but can occur in the presence of certain reducing agents.

There are no significant abiotic degradation pathways for strontium nitrate under typical environmental conditions that would lead to the formation of byproducts other than its constituent ions and the products of high-temperature decomposition.

Interaction with Geochemical Matrices and Sorption Dynamics

The interaction of the strontium ion (Sr²⁺) with natural geological materials is a critical aspect of its environmental fate. This interaction is dominated by sorption, a process that includes adsorption and ion exchange.

Sorption Mechanisms: Research indicates that strontium sorption onto various environmental surfaces, such as amorphous silica, goethite (an iron oxyhydroxide), and uraninite, is predominantly through outer-sphere complexation. nih.govacs.orgosti.gov This means the hydrated Sr²⁺ ion is electrostatically attracted to a negatively charged mineral surface without forming a direct covalent bond. This type of binding is often reversible. nih.gov

Influence of Geochemical Factors: The efficiency of strontium sorption is highly dependent on the specific geochemical conditions of the system.

pH: As one of the most significant factors, an increase in pH generally leads to increased strontium sorption. For example, in one study, Sr²⁺ removal from solution by sediment increased from 35.6% at pH 4.5 to 63.2% at pH 7. This is attributed to the deprotonation of surface functional groups on minerals, resulting in a more negative surface charge that attracts the Sr²⁺ cation. nih.govacs.org

Ionic Strength: Strontium sorption tends to decrease at higher ionic strengths. osti.gov This is because other cations in the solution (e.g., Na⁺, Ca²⁺) compete with Sr²⁺ for available sorption sites on the mineral surfaces.

Presence of Carbonate: Dissolved carbonate can influence strontium sorption. It can form aqueous complexes with strontium or precipitate as strontium carbonate (SrCO₃), particularly at higher strontium concentrations and alkaline pH. naturalspublishing.comosti.gov Surface complexation models have been developed to account for the formation of strontium carbonate surface complexes on minerals like goethite. osti.gov

Organic Matter: Dissolved and particulate organic matter in soils and sediments provides additional binding sites for strontium. nih.govmdpi.com Studies on radioactive strontium (⁹⁰Sr) have shown that it can form chemical compounds with fractions of soil organic matter, particularly fulvic acids. fao.org

The following tables summarize key findings on strontium sorption under various conditions.

Table 1: Effect of pH on Strontium Sorption by Sediment Data derived from a study on sterile microcosms with a constant ionic strength.

pH	Sr²⁺ Removal from Solution (%)	Calculated Distribution Coefficient (Kd) (mL/g)
4.5	35.6 ± 1.9	5.5
5.5	47.4 ± 5.3	9.0
7.0	63.2 ± 2.1	17.1

Source: Based on data from the University of Leeds, School of Earth and Environment.

Table 2: Strontium Sorption Dependence on Ionic Strength Study conducted on amorphous silica.

NaCl Concentration	Midpoint of Sorption Edge (pH at 50% Sorbed Sr)
0.1 M	9.0
5 x 10⁻³ M	7.2

Source: Based on data from a study on surface complexation modeling. osti.gov

Advanced Analytical Strategies for the Characterization and Quantification of Strontium Nitrate Extra Pure Anhydrous

Chromatographic Techniques for Trace Analysis and Purity Assessment

Reverse-phase HPLC can be utilized to separate strontium nitrate (B79036) from organic impurities and other inorganic salts. epa.gov In a typical setup, a C18 column is used with a mobile phase consisting of an aqueous buffer and an organic modifier like acetonitrile. Detection is often achieved using a conductivity detector or an ultraviolet (UV) detector if the impurities have a chromophore. For instance, a method might involve dissolving the strontium nitrate sample in deionized water, filtering it through a 0.45-µm filter, and then injecting it into the HPLC system. epa.gov

Ion chromatography (IC) is particularly well-suited for the determination of anionic and cationic impurities. For the analysis of anions like chloride (Cl⁻), sulfate (B86663) (SO₄²⁻), and phosphate (B84403) (PO₄³⁻), an anion-exchange column is used with a carbonate-bicarbonate eluent. sigmaaldrich.com Cation-exchange chromatography, on the other hand, can be employed to quantify trace levels of other metal ions, such as calcium (Ca²⁺), barium (Ba²⁺), and magnesium (Mg²⁺). sigmaaldrich.comhoneywell.com The separation is based on the differential affinity of these ions for the stationary phase.

Specialized extraction chromatography using resins with high selectivity for strontium, such as Eichrom's Sr Resin, can be used to separate strontium from a complex matrix before analysis. isobarscience.com This is particularly useful for isolating strontium for isotopic analysis or for removing interfering ions prior to quantification by other techniques. isobarscience.com

Table 1: Typical Chromatographic Conditions for Purity Assessment of Strontium Nitrate

Parameter	High-Performance Liquid Chromatography (HPLC)	Ion Chromatography (IC) - Anions	Ion Chromatography (IC) - Cations
Stationary Phase	C18 Reverse-Phase	Anion-Exchange Resin	Cation-Exchange Resin
Mobile Phase	Acetonitrile/Water Gradient	Sodium Carbonate/Sodium Bicarbonate Eluent	Dilute Acid Eluent (e.g., Methanesulfonic Acid)
Detector	UV-Vis or Conductivity	Suppressed Conductivity	Suppressed Conductivity
Analytes	Organic Impurities, Other Salts	Chloride, Sulfate, Phosphate	Calcium, Magnesium, Barium, Sodium, Potassium
Sample Preparation	Dissolution in Deionized Water, Filtration	Dilution in Deionized Water	Dilution in Deionized Water

Mass Spectrometry for Isotopic Profiling and Impurity Identification

Mass spectrometry (MS) is a highly sensitive technique that provides information on the isotopic composition of strontium and is instrumental in identifying and quantifying trace elemental impurities.

Inductively coupled plasma-mass spectrometry (ICP-MS) is a cornerstone for the determination of trace and ultra-trace elemental impurities in strontium nitrate. The sample is introduced into an argon plasma, which ionizes the atoms. The resulting ions are then separated by their mass-to-charge ratio and detected. ICP-MS can achieve detection limits in the parts-per-billion (ppb) or even parts-per-trillion (ppt) range for many elements. For accurate quantification, internal standards are often employed to correct for matrix effects and instrumental drift. rsc.org

For isotopic profiling, multicollector-inductively coupled plasma-mass spectrometry (MC-ICP-MS) is the preferred technique. isobarscience.com This method allows for high-precision measurement of strontium isotope ratios, such as ⁸⁷Sr/⁸⁶Sr. The sample is typically introduced as a solution, and the different strontium isotopes are measured simultaneously by multiple detectors. isobarscience.com This is crucial for applications where the isotopic signature of strontium is important, such as in geological tracing or for verifying the origin of raw materials. To avoid isobaric interferences, such as from ⁸⁷Rb, chromatographic separation of strontium from rubidium is often performed prior to analysis. rsc.orgnih.gov Tandem ICP-MS (ICP-MS/MS) can also be used to remove interferences by using a reaction gas in a collision/reaction cell. nih.gov

Table 2: Common Impurities in Strontium Nitrate and their Detection by ICP-MS

Impurity	Chemical Symbol	Typical Concentration Limit (ppm)
Barium	Ba	≤ 50
Calcium	Ca	≤ 5.0
Sodium	Na	≤ 10
Potassium	K	≤ 5.0
Iron	Fe	≤ 0.05
Lead	Pb	≤ 0.010
Aluminum	Al	≤ 0.05
Magnesium	Mg	≤ 0.50

Advanced Spectroscopic Methods for In-Situ Reaction Monitoring

The synthesis of extra pure anhydrous strontium nitrate often involves crystallization from an aqueous solution. researchgate.net Advanced spectroscopic techniques that allow for in-situ monitoring of the reaction can provide valuable insights into the crystallization process, leading to better control over crystal size, morphology, and purity.

In-situ Fourier-transform infrared (FTIR) spectroscopy, particularly with an attenuated total reflection (ATR) probe, can be used to monitor the concentration of nitrate ions in the solution in real-time. mdpi.comyoutube.com As strontium nitrate crystallizes, the concentration of nitrate in the solution decreases, which can be tracked by changes in the characteristic vibrational bands of the nitrate group. This allows for precise control of the supersaturation level, which is a critical parameter in crystallization.

Raman spectroscopy is another powerful tool for in-situ analysis. It is complementary to FTIR and is particularly sensitive to the symmetric stretching mode of the nitrate ion. By monitoring the Raman spectrum of the solution during crystallization, it is possible to follow the depletion of the solute and the formation of the solid phase. frontiersin.org

X-ray diffraction (XRD) can be used in-situ to monitor the formation of the crystalline phase and to identify the crystal structure of the precipitating strontium nitrate. researchgate.net This can be particularly useful for ensuring that the desired anhydrous form is being produced and for studying any potential phase transformations during the process. researchgate.net

Table 3: Spectroscopic Techniques for In-Situ Monitoring of Strontium Nitrate Synthesis

Technique	Information Obtained	Advantages
In-situ FTIR (ATR)	Solute concentration, supersaturation control	Real-time, non-invasive, provides molecular information
In-situ Raman Spectroscopy	Solute concentration, crystal formation	Complements FTIR, less interference from water
In-situ X-Ray Diffraction (XRD)	Crystalline phase identification, polymorphism	Direct structural information, phase transition monitoring

Electrochemical Methods for Strontium Ion Speciation

Electrochemical methods offer a sensitive and often cost-effective approach for the determination of strontium ions and their speciation in solution.

Potentiometry, using ion-selective electrodes (ISEs), can be employed for the direct measurement of strontium ion activity. A strontium ISE typically incorporates a membrane containing a specific ionophore that selectively binds to Sr²⁺ ions. nih.gov The potential difference between the ISE and a reference electrode is proportional to the logarithm of the strontium ion activity in the sample. While effective, the selectivity of the electrode against other divalent cations, particularly calcium, is a critical factor. nih.gov

Voltammetric techniques, such as differential pulse voltammetry and square wave voltammetry, can also be used for the quantification of strontium. mdpi.com These methods involve applying a potential waveform to a working electrode and measuring the resulting current. The peak current is proportional to the concentration of the electroactive species. The development of chemically modified electrodes, for instance, with materials that have a high affinity for strontium, can enhance the sensitivity and selectivity of these methods. researchgate.net

Electrochemical methods can also be used to study the speciation of strontium in the presence of complexing agents. By monitoring the shift in the electrochemical signal upon addition of a ligand, information about the stability and stoichiometry of the formed strontium complexes can be obtained. While direct electrochemical reduction of Sr²⁺ from aqueous solution is not feasible due to its highly negative reduction potential, its interaction with other species can be probed electrochemically. mdpi.com

Table 4: Comparison of Electrochemical Methods for Strontium Ion Analysis

Method	Principle	Key Features
Potentiometry (ISE)	Measurement of potential at zero current	Direct measurement of ion activity, portable
Differential Pulse Voltammetry	Measurement of current from a potential pulse	High sensitivity, good resolution
Square Wave Voltammetry	Measurement of current from a square-wave potential	Fast, high sensitivity, low detection limits

Future Directions and Emerging Research Areas for Strontium Nitrate Extra Pure Anhydrous

Integration in Multifunctional Materials Design

The high purity of anhydrous strontium nitrate (B79036) makes it an excellent precursor for the synthesis of sophisticated, multifunctional materials where precise stoichiometric control is essential. americanelements.comsamaterials.com Emerging research focuses on embedding strontium-based components into complex systems to impart specific optical, magnetic, or biomedical functionalities.

One key area is the development of advanced phosphors and luminescent materials. Strontium nitrate is a starting material for synthesizing phosphors like (Sr₀.₉₇Eu₀.₀₃)₂SiO₄ for near-UV light-emitting diodes (LEDs). Future research is geared towards creating novel strontium-based luminescent materials with potential applications in quantum dot technology and advanced displays. pubcompare.ai

In the realm of magnetic materials, extra pure strontium nitrate is utilized in the chemical co-precipitation method to produce strontium ferrite (B1171679) (SrFe₁₂O₁₉) and calcium-substituted strontium hexaferrite nanoparticles. These materials are integral to data storage and electronic components, and future work aims to refine nanoparticle characteristics by carefully controlling synthesis conditions with high-purity precursors.

Furthermore, strontium nitrate is being explored for biomedical coatings. Research has demonstrated the electrochemical deposition of strontium-modified magnesium phosphate (B84403) coatings on titanium surfaces, a technique aimed at improving the biocompatibility and performance of medical implants. sigmaaldrich.com Another study highlights the synthesis of strontium-substituted calcium phosphate nanostructures, using strontium nitrate, for bone regeneration applications. sigmaaldrich.com

Table 1: Research in Multifunctional Materials Utilizing Strontium Nitrate

Research Area	Application	Strontium Nitrate's Role	Key Finding
Luminescent Materials	Near-UV LEDs, Quantum Dots	Precursor for phosphors	Enables synthesis of materials like (Sr₀.₉₇Eu₀.₀₃)₂SiO₄. pubcompare.ai
Magnetic Nanoparticles	Data Storage, Electronics	Starting material for ferrites	Used to create SrFe₁₂O₁₉ nanoparticles via co-precipitation.
Biomedical Coatings	Medical Implants	Source of strontium ions	Used in electrochemical deposition to create strontium-modified surfaces. sigmaaldrich.com

Novel Applications in Sustainable Chemistry and Energy Technologies

Strontium Nitrate Extra Pure Anhydrous is emerging as a critical component in the development of sustainable and green technologies, particularly in energy storage and catalysis. Its properties as an oxidizer and a stable source of strontium ions are being leveraged for applications beyond its conventional uses. americanelements.com

In energy storage, strontium nitrate is identified as an ingredient for molten salt mixtures used in thermal energy storage systems. tropag.com A significant area of emerging research is its application in advanced batteries. A recent study investigated anhydrous strontium nitrate as a novel anode material for lithium-ion batteries. The material demonstrated excellent cycling stability and high capacity retention, maintaining a reversible charge capacity of 237.3 mAh g⁻¹ with 99.08% retention at a current density of 50 mA g⁻¹. researchgate.net This high stability is attributed to the absence of crystal water in the anhydrous form. researchgate.net

In the field of sustainable chemistry, strontium nitrate serves as a precursor in the synthesis of advanced catalysts. It is used to create perovskite-type catalysts, such as La₁₋ₓSrₓCo₁₋yMyO₃, which are effective in the dry reforming of methane (B114726). mdpi.com This process converts greenhouse gases (methane and carbon dioxide) into syngas, a valuable chemical feedstock. The use of high-purity strontium nitrate ensures the precise doping required for catalytic activity and stability. mdpi.com

Table 2: Strontium Nitrate in Sustainable Energy Research

Technology Area	Specific Application	Role of Strontium Nitrate	Reported Performance Metric
Energy Storage	Lithium-Ion Batteries	Active Anode Material	Reversible charge capacity of 237.3 mAh g⁻¹; 99.08% capacity retention. researchgate.net
Energy Storage	Thermal Energy Storage	Component of Molten Salt Mixtures	Ingredient for high-temperature heat storage. tropag.com

Predictive Modeling and Data-Driven Research Approaches

The complexity of systems involving strontium nitrate is increasingly being tackled with computational and data-driven methods. These approaches allow researchers to predict material behavior, understand reaction mechanisms at a molecular level, and optimize experimental parameters, thereby accelerating the pace of discovery.

Molecular dynamics (MD) simulations are being used to understand the fundamental interactions of strontium nitrate in various environments. One computational study investigated the adsorption behavior of strontium ions from an aqueous strontium nitrate solution onto the surfaces of kaolinite (B1170537) clay. Such models are crucial for predicting the environmental fate of strontium and for developing advanced waste management strategies.

In a different application, data-mining algorithms are being employed to predict strontium and nitrate concentrations in groundwater. researchgate.netnih.gov Studies have utilized methods like Gaussian Process (GP), random forest, and random tree algorithms to build predictive models based on various water quality parameters. researchgate.netnih.gov Research showed that the GP algorithm outperformed other models in predicting both strontium and nitrate levels, highlighting the power of machine learning in environmental monitoring. nih.gov These data-driven models can help in assessing the risk to water resources and guiding policy. nebraska.gov

Table 3: Predictive Modeling and Data-Driven Studies

Modeling Approach	Research Focus	System Studied	Key Insight
Molecular Dynamics (MD)	Adsorption Behavior	Aqueous Strontium Nitrate & Kaolinite Clay	Elucidates the interaction of Sr²⁺ ions at mineral surfaces.
Machine Learning (Data Mining)	Contaminant Prediction	Strontium and Nitrate in Groundwater	Gaussian Process (GP) models show high accuracy for concentration prediction. researchgate.netnih.gov

Interdisciplinary Research Collaborations

The expanding applications of Strontium Nitrate Extra Pure Anhydrous inherently foster collaborations across diverse scientific disciplines. The development of advanced materials and technologies requires a convergence of expertise from chemistry, physics, materials science, engineering, and biology.

For example, the synthesis of perovskite catalysts for methane reforming represents a collaboration between materials chemists and chemical engineers to design, create, and test catalytic systems. mdpi.com Similarly, research into strontium-based anode materials for lithium-ion batteries brings together electrochemists, materials scientists, and engineers to optimize battery performance and stability. researchgate.net

The biomedical field provides a strong impetus for interdisciplinary work. The development of strontium-modified coatings for titanium implants involves materials scientists, biomedical engineers, and surgeons working to enhance biocompatibility and promote tissue integration. sigmaaldrich.com Likewise, research on strontium-substituted nanostructures for bone regeneration requires collaboration between chemists, biologists, and medical researchers to analyze the material's synthesis and its effect on cellular processes. sigmaaldrich.com

Furthermore, the use of strontium nitrate in the production of radiometals for research purposes necessitates cooperation between nuclear chemists, physicists, and medical professionals to develop new diagnostic and therapeutic tools. sigmaaldrich.com Computational studies on strontium's environmental behavior bridge the gap between theoretical chemistry, geology, and environmental science. These collaborations are essential for translating fundamental scientific discoveries into practical, real-world applications.

Q & A

Q. What are the critical physicochemical properties of Strontium Nitrate Extra Pure Anhydrous that influence experimental design?

Answer: Key properties include:

• Molecular weight : 211.63 g/mol (anhydrous form) .
• Melting point : 570°C (decomposes at higher temperatures) .
• Solubility : Freely soluble in water (≈70 g/100 mL at 20°C), slightly soluble in ethanol and acetone, and insoluble in nitric acid .
• Hygroscopicity : Absorbs moisture from air, requiring desiccated storage to prevent hydration . These properties dictate solvent selection, thermal stability thresholds, and handling protocols. For instance, aqueous solutions are preferred for redox reactions, while hygroscopicity necessitates inert-atmosphere gloveboxes for moisture-sensitive studies .

Q. What safety protocols are essential when handling Strontium Nitrate Extra Pure Anhydrous in laboratory settings?

Answer: Critical safety measures include:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, chemical-resistant lab coats, and EN 166-certified goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of dust, which can cause respiratory irritation .
• Fire safety : As a strong oxidizer (UN1507), store separately from combustible materials. Use sand or dry chemical extinguishers for fires involving strontium nitrate .
• First aid : Flush eyes/skin with water for 15 minutes; seek medical attention for ingestion or inhalation .

Q. How does the hygroscopic nature of Strontium Nitrate Extra Pure Anhydrous impact storage and experimental reproducibility?

Answer: Hygroscopicity requires:

• Storage : Airtight containers with desiccants (e.g., silica gel) in cool (<25°C), dry environments .
• Handling : Pre-drying samples at 100–120°C before use to remove adsorbed moisture, verified via gravimetric analysis . Failure to control moisture can alter reaction stoichiometry (e.g., in pyrotechnic formulations) or introduce variability in solubility studies .

Q. What standardized methods are used to verify the purity of Strontium Nitrate Extra Pure Anhydrous in synthetic chemistry?

Answer: Purity assessment typically involves:

• Titration : Argentometric titration (e.g., Mohr method) to quantify nitrate content .
• Spectroscopy : FTIR to confirm absence of hydrate peaks (~3400 cm⁻¹ for O-H stretching) .
• Thermogravimetric Analysis (TGA) : Monitor mass loss upon heating to detect hydrated impurities . Compliance with standards like GB/T 669-2023 ensures ≥99% purity for research-grade material .

Advanced Research Questions

Q. How can researchers mitigate data inconsistencies in thermal decomposition studies of Strontium Nitrate Extra Pure Anhydrous?

Answer: Thermal decomposition (starting at ~570°C) produces SrO, NO₂, and O₂, but inconsistent heating rates or atmospheric conditions (e.g., O₂ vs. N₂) can skew results. Methodological recommendations:

• Controlled heating : Use TGA-DSC at 5–10°C/min under inert gas (Ar) to isolate decomposition pathways .
• Gas analysis : Couple with mass spectrometry to quantify NO₂/O₂ evolution and validate reaction mechanisms .
• Replicate conditions : Compare data with literature (e.g., BYJU’s reported decomposition products) to resolve discrepancies .

Q. What advanced spectroscopic techniques are suitable for characterizing reaction pathways involving Strontium Nitrate Extra Pure Anhydrous as an oxidizer?

Answer: Key techniques include:

• Raman spectroscopy : Track nitrate ion (NO₃⁻) symmetry changes during redox reactions .
• X-ray Photoelectron Spectroscopy (XPS) : Analyze oxidation states of Sr (e.g., Sr²⁺ → Sr⁰ in metallothermic reductions) .
• Synchrotron XRD : Resolve crystal structure evolution during thermal/chemical treatments . Cross-referencing spectral data with databases (e.g., PubChem, Reaxys) enhances mechanistic clarity .

Q. How should researchers design experiments to resolve contradictions in reported solubility parameters across solvent systems?

Answer: Conflicting solubility data (e.g., in ethanol vs. acetone) arise from variable solvent purity or temperature control. Experimental design steps:

• Solvent standardization : Use HPLC-grade solvents with ≤0.1% water content .
• Gravimetric analysis : Saturate solvents at fixed temperatures (e.g., 25°C ± 0.1°C), filter residues, and quantify dissolved Sr²⁺ via ICP-OES .
• Statistical validation : Apply ANOVA to compare results with prior studies (e.g., Sigma-Aldrish’s solubility tables) .

Q. What strategies are recommended for studying the compatibility of Strontium Nitrate Extra Pure Anhydrous with reducing agents in energetic formulations?

Answer: As a strong oxidizer, incompatibility with organics (e.g., sugars, metals) requires:

• Small-scale testing : Use differential scanning calorimetry (DSC) to detect exothermic peaks indicating hazardous reactions .
• Inert-atmosphere mixing : Prepare mixtures in gloveboxes to prevent moisture-induced side reactions .
• Hazard analysis : Reference NFPA 704 ratings (health: 1, flammability: 0, reactivity: 1) to assess risk thresholds . Documented protocols from pyrotechnic research (e.g., red flare formulations) provide empirical safety benchmarks .